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Compound of Interest

Compound Name: DY131

Cat. No.: B1241580 Get Quote

For Research Use Only

Introduction
DY131, also known as GSK-9089, is a potent and selective agonist for the estrogen-related

receptors ERRβ and ERRγ.[1][2] It is a valuable tool in studying nuclear receptor signaling and

its impact on cellular processes. Accurate and consistent preparation of a stock solution is the

first critical step for any in vitro or in vivo experiment. Dimethyl sulfoxide (DMSO) is the

recommended solvent for DY131 due to its high solubilizing capacity for organic molecules.[2]

[3] This document provides a detailed protocol for the preparation, storage, and handling of a

DY131 stock solution in DMSO.

Materials and Chemical Properties
2.1 Materials

DY131 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Bath sonicator (recommended)

2.2 Chemical Properties of DY131

A summary of the key quantitative data for DY131 is presented below.

Parameter Value Reference(s)

Molecular Formula C₁₈H₂₁N₃O₂ [2][3][4]

Molecular Weight 311.38 g/mol [1][3][4][5]

CAS Number 95167-41-2 [3][4]

Appearance
Light yellow to green yellow

solid
[3]

Solubility in DMSO
≥ 50-62 mg/mL (approx. 160-

199 mM)
[3][4][5]

Purity >98% (typical) [6]

Note: It is crucial to use newly opened or properly stored anhydrous DMSO, as hygroscopic

(water-absorbing) DMSO can significantly reduce the solubility of DY131.[3][5][7]

Experimental Protocol: Preparing a 50 mM Stock
Solution
This protocol describes the preparation of 1 mL of a 50 mM DY131 stock solution. The formula

can be adjusted for different volumes and concentrations.

3.1 Calculation

The fundamental formula for calculating the required mass of the compound is: Mass (g) =

Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

To prepare 1 mL (0.001 L) of a 50 mM (0.050 mol/L) stock solution:
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Mass (mg) = 0.050 mol/L * 0.001 L * 311.38 g/mol * 1000 mg/g

Mass (mg) = 15.57 mg

3.2 Step-by-Step Procedure

Preparation: Before opening, allow the vial of DY131 powder to equilibrate to room

temperature for at least 60 minutes to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

15.57 mg of DY131 powder and transfer it into the tube.

Solvent Addition: Add 1.0 mL of high-purity DMSO to the tube containing the DY131 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Solubility Check: Visually inspect the solution for any undissolved particles. If precipitation is

observed, sonicate the tube in a water bath for 5-10 minutes.[3][7] Gentle warming (e.g., to

37°C) can also aid dissolution.[8]

Final Preparation: Once the DY131 is fully dissolved, the clear stock solution is ready for use

or storage.

Storage and Stability
Proper storage is essential to maintain the bioactivity of the compound.

Solid Powder: DY131 powder should be stored at -20°C for long-term stability (up to 3

years).[1][3][7]

DMSO Stock Solution:

For optimal stability, store the stock solution in small aliquots in tightly sealed vials to avoid

repeated freeze-thaw cycles.

Store aliquots at -80°C for up to 2 years or at -20°C for up to 1 year.[1][3][7]

Safety Precautions
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Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Handle DY131 powder in a chemical fume hood or a well-ventilated area to minimize

inhalation risk.

DMSO is an aprotic solvent known to facilitate the absorption of chemicals through the skin.

[9] Avoid all direct skin contact with the solvent and the final stock solution. If contact occurs,

wash the affected area immediately and thoroughly with water.

Consult the Safety Data Sheet (SDS) for DY131 and DMSO before handling.
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(e.g., 1 mL for 50 mM)

3. Dissolve Compound

Vortex Thoroughly Sonicate if Needed 4. Confirm Complete Dissolution
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Caption: Workflow for DY131 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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